Cas no 112-99-2 (dioctadecylamine)

• Product Name: dioctadecylamine
• CAS No: 112-99-2
• MF: C₃₆H₇₅N
• MW: 521.987411737442
• CID: 81931
• PubChem ID: 57650109
• Update Time: 2025-10-31

dioctadecylamine Chemical and Physical Properties

Names and Identifiers

• dioctadecylamine
• N-octadecyloctadecan-1-amine
• DODA
• FENTAMINE SA18
• AURORA KA-7662
• DISTEARYLAMINE
• n-octadecyl-1-octadecanamin
• N-octadecyl-1-Octadecanamine
• 1-Octadecanamine, N-octadecyl-
• DioctadecylaMine >=99.0% (NT)
• DTXSID8059425
• W-108629
• di-n-octadecylamine
• SCHEMBL238963
• NS00021532
• DODA, Distearylamine
• Q27261391
• FT-0631650
• Dioctadecylamine(DODA)
• n,n-dioctadecylamine
• distearyl amine
• Dioctadecylamine, >=99.0% (NT)
• Dioctadecyl amine
• UNII-569INV7SP8
• 112-99-2
• ARMEEN 2-18
• F87450
• HY-142981
• CS-0374628
• GENAMIN SH 200
• bis-octadecylamine
• A802714
• AKOS015915146
• EINECS 204-020-2
• 569INV7SP8
• bis(octadecyl)amine
• octadecane, 1-octadecylamino-
• DB-041144
• Dioctadecylamine(DODA)?

• MDL： MFCD00048494
• Inchi： 1S/C36H75N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3
• InChI Key： HKUFIYBZNQSHQS-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 521.59000
• Monoisotopic Mass: 521.59
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 37
• Rotatable Bond Count: 34
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 17.5
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9086 (estimate)
• Melting Point: 71-73 °C
• Boiling Point: 524.75°C (estimate)
• Flash Point: 197.2±13.6 °C
• Refractive Index: 1.4841 (estimate)
• Solubility: water: soluble(lit.)
• PSA: 12.03000
• LogP: 13.48990
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

dioctadecylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dioctadecylamine

Recent Advances in the Application of Dioctadecylamine (CAS 112-99-2) in Chemical Biology and Pharmaceutical Research

Dioctadecylamine (CAS 112-99-2), a long-chain secondary amine, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its hydrophobic nature and amphiphilic properties, has been extensively studied for its role in drug delivery systems, lipid membrane engineering, and as a stabilizing agent in nanoparticle formulations. Recent studies have further elucidated its potential in targeted therapy and diagnostic applications, making it a compound of high relevance in modern biomedical research.

One of the most notable advancements in the use of dioctadecylamine is its incorporation into lipid-based drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that dioctadecylamine-functionalized liposomes exhibit enhanced stability and prolonged circulation time in vivo. The researchers attributed this improvement to the compound's ability to modulate membrane fluidity and reduce opsonization, thereby minimizing clearance by the reticuloendothelial system. These findings suggest that dioctadecylamine could play a pivotal role in the development of next-generation nanocarriers for cancer therapeutics.

In addition to its applications in drug delivery, dioctadecylamine has shown promise in the field of gene therapy. A recent preprint on bioRxiv highlighted its use as a cationic lipid component in mRNA vaccine formulations. The study reported that dioctadecylamine-based lipid nanoparticles (LNPs) exhibited superior transfection efficiency compared to traditional formulations, particularly in hard-to-transfect cell types. This breakthrough could have significant implications for the development of mRNA-based vaccines and therapeutics, especially in the context of emerging infectious diseases.

Another area of active research involves the use of dioctadecylamine in biosensor development. A 2024 publication in ACS Sensors described a novel electrochemical biosensor platform where dioctadecylamine was employed as a membrane-mimicking layer to enhance the stability and sensitivity of protein-based sensors. The researchers found that the compound's long alkyl chains facilitated the formation of a highly ordered monolayer, which improved the signal-to-noise ratio by reducing non-specific binding events. This application underscores the compound's utility in diagnostic technologies.

From a mechanistic perspective, recent computational studies have provided new insights into the molecular interactions of dioctadecylamine with biological membranes. Molecular dynamics simulations published in the Journal of Physical Chemistry B revealed that the compound preferentially localizes at the lipid-water interface, where it can influence membrane curvature and domain formation. These findings help explain its observed effects on membrane stability and could guide the rational design of dioctadecylamine-containing formulations for specific applications.

Despite these promising developments, challenges remain in the clinical translation of dioctadecylamine-based technologies. Current research efforts are focused on addressing issues related to batch-to-batch reproducibility, long-term stability, and potential immunogenicity. A recent industry report from a leading pharmaceutical company indicated that modifications to the dioctadecylamine molecular structure, such as the introduction of unsaturated bonds or polar headgroups, may help overcome some of these limitations while maintaining the compound's beneficial properties.

In conclusion, dioctadecylamine (CAS 112-99-2) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its unique physicochemical properties make it particularly suitable for applications ranging from drug delivery to diagnostic technologies. As research in this area progresses, we anticipate seeing more sophisticated applications of this compound, potentially leading to breakthroughs in therapeutic and diagnostic modalities. Future studies should focus on optimizing its structure-activity relationships and exploring novel combinations with other functional materials to further expand its utility in biomedical applications.